Cas no 613262-33-2 (1,2-Benzisothiazol-3-amine)

• Product Name: 1,2-Benzisothiazol-3-amine
• CAS No: 613262-33-2
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 2737093
• PubChem ID: 89966
• Update Time: 2025-04-21

1,2-Benzisothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• MFCD00726295
• 3-iminobenzisothiazoline
• benzo[d]isothiazol-3-ylamine
• 1,2-Benzisothiazol-3-amine
• FS-2862
• Z56774438
• SCHEMBL290849
• SMR000060378
• EN300-188513
• HMS1753B15
• aminobenzoisothiazole
• DB-025529
• AA-516/30012037
• CS-W019021
• EINECS 245-388-4
• 613262-33-2
• benzo[d]isothiazol-3-amine
• DTXSID40177588
• AC-5045
• AKOS001012886
• 245-388-4
• 3-amino-benzisothiazole
• 3-aminobenzisothiazole
• 1,2-benzothiazol-3-ylamine
• SCHEMBL11654916
• cid_89966
• 1,2-benzothiazol-3-amine
• DTXCID00100079
• NS00027328
• CHEMBL1458786
• BDBM38954
• 23031-78-9
• MLS000081875
• HMS2490B20

• Inchi： 1S/C7H6N2S/c8-7-5-3-1-2-4-6(5)10-9-7/h1-4H,(H2,8,9)
• InChI Key： WIJQCPIRWXSWQG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N)=N1

Computed Properties

• Exact Mass: 150.02516937Da
• Monoisotopic Mass: 150.02516937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų